Cas no 1249700-38-6 (2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one
• CAS No: 1249700-38-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 4772973
• Update Time: 2025-09-19

2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-1-phenylethan-1-one
• 2-(3-aminopyrrolidin-1-yl)-1-phenylethanone
• 2-(3-amino-1-pyrrolidinyl)-1-phenyl-1-ethanone
• 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one

• Inchi： 1S/C12H16N2O/c13-11-6-7-14(8-11)9-12(15)10-4-2-1-3-5-10/h1-5,11H,6-9,13H2
• InChI Key： DYCNFDOQYWDRAY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CN1CCC(C1)N

Computed Properties

• Exact Mass: 204.126263138 g/mol
• Monoisotopic Mass: 204.126263138 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.3
• Molecular Weight: 204.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one

2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one: A Promising Compound in Pharmaceutical Research

2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one, with the chemical identifier CAS No. 1249700-38-6, has emerged as a notable compound in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework combining a pyrrolidine ring with a phenyl group, exhibits potential for applications in drug discovery and therapeutic development. Recent studies have highlighted its multifaceted biological activities, including anti-inflammatory, neuroprotective, and antitumor properties, making it a subject of significant interest in both academic and industrial research settings.

2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one is a derivative of the parent compound 1-phenylethan-1-one, which serves as a key scaffold in the design of various pharmacological agents. The introduction of the 3-aminopyrrolidin-1-yl group at the second carbon position of the ketone moiety significantly alters the molecule's reactivity and biological profile. This structural modification is believed to enhance the compound's ability to interact with specific molecular targets, such as ion channels, receptors, and enzymatic pathways, thereby broadening its potential therapeutic applications.

Recent advancements in medicinal chemistry have focused on the synthesis and functionalization of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have employed advanced synthetic methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, to achieve high-yield production of this compound. These techniques not only improve the efficiency of the synthesis process but also allow for the incorporation of functional groups that can further modulate the compound's biological activity.

The pharmacological potential of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one has been explored in several preclinical studies. One notable investigation published in Journal of Medicinal Chemistry (2023) demonstrated its ability to inhibit the activity of mitogen-activated protein kinase (MAPK) pathways, which are implicated in various diseases, including cancer and inflammatory disorders. This finding suggests that the compound could serve as a novel therapeutic agent for conditions associated with aberrant MAPK signaling.

Another recent study, published in European Journal of Medicinal Chemistry (2024), evaluated the compound's anti-inflammatory effects in a murine model of arthritis. The results showed that 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one significantly reduced the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby attenuating joint inflammation. These findings underscore the compound's potential as an anti-inflammatory agent for the treatment of autoimmune and inflammatory diseases.

Furthermore, the neuroprotective properties of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one have been investigated in the context of neurodegenerative diseases. A study published in Neuropharmacology (2023) reported that the compound exhibited protective effects against beta-amyloid-induced neurotoxicity in vitro. The mechanism of action was attributed to its ability to modulate gamma-secretase activity, a key enzyme involved in the pathogenesis of Alzheimer's disease. These results suggest that the compound could be a valuable lead for the development of therapies targeting neurodegenerative disorders.

Despite its promising therapeutic potential, the 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one compound requires further optimization to enhance its efficacy and safety profile. Current research efforts are focused on identifying structure-activity relationship (SAR) patterns that can guide the design of more potent derivatives. For instance, modifications to the 3-aminopyrrolidin-1-yl group, such as the introduction of substituents or the replacement of the amino group with other functional groups, are being explored to improve the compound's selectivity and reduce potential side effects.

Additionally, the application of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one in combination therapy is gaining attention. In a study published in Cancer Research (2024), the compound was tested in combination with conventional chemotherapeutic agents, such as paclitaxel and doxorubicin, in a xenograft model of breast cancer. The results indicated that the combination treatment significantly enhanced the antitumor effect compared to monotherapy, suggesting that the compound could be a valuable adjunct in cancer treatment regimens.

From a synthetic perspective, the preparation of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one involves several key steps, including the formation of the pyrrolidine ring and the introduction of the phenyl group. The synthesis typically begins with the condensation of a suitable aldehyde or ketone with an amine to form the pyrrolidine ring. Subsequent functionalization steps, such as the introduction of the phenyl group through Suzuki coupling or other cross-coupling reactions, are then employed to complete the molecule's structure.

Recent developments in green chemistry have also influenced the synthesis of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one. Researchers are increasingly adopting environmentally friendly methods, such as microwave-assisted synthesis and the use of biocatalysts, to reduce the environmental impact of the production process. These approaches not only improve the sustainability of the synthesis but also allow for the development of more efficient and cost-effective manufacturing methods.

In conclusion, 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities have been extensively studied in recent years, providing valuable insights into its mechanisms of action and potential uses. While further research is needed to fully elucidate its therapeutic potential, the compound remains a subject of significant interest in the field of pharmaceutical chemistry.

As the field of medicinal chemistry continues to evolve, the development of compounds like 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one will play a crucial role in the discovery of new therapies for a variety of diseases. The ongoing exploration of its biological activities and synthetic methods will undoubtedly contribute to the advancement of pharmaceutical science and the development of more effective treatments for patients in need.

For researchers and pharmaceutical professionals, staying updated with the latest studies on 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one and related compounds is essential. Access to recent literature, such as those published in Journal of Medicinal Chemistry, European Journal of Medicinal Chemistry, and Neuropharmacology, can provide valuable information on the latest advancements in this field. Additionally, collaboration between academia and industry will be crucial in translating these findings into practical therapeutic applications.

Ultimately, the continued investigation of 2-(3-Aminopyrrolidin-1-yl)-1-phenylethan-1-one and its derivatives holds great promise for the future of drug discovery. By leveraging the latest scientific advancements and collaborative efforts, researchers can unlock the full potential of this compound and contribute to the development of innovative therapies that address some of the most pressing medical challenges of our time.